Cas no 2137878-75-0 (2-Oxabicyclo[2.1.1]hexane, 1-[[1-(bromomethyl)cyclopropyl]methyl]-)

• Product Name: 2-Oxabicyclo[2.1.1]hexane, 1-[[1-(bromomethyl)cyclopropyl]methyl]-
• CAS No: 2137878-75-0
• MF: C₁₀H₁₅BrO
• MW: 231.129502534866
• CID: 5289174
• Update Time: 2025-05-30

2-Oxabicyclo[2.1.1]hexane, 1-[[1-(bromomethyl)cyclopropyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.1.1]hexane, 1-[[1-(bromomethyl)cyclopropyl]methyl]-

• Inchi： 1S/C10H15BrO/c11-7-9(1-2-9)6-10-3-8(4-10)5-12-10/h8H,1-7H2
• InChI Key： XMCPSBFMBKHYSO-UHFFFAOYSA-N
• SMILES： C12(CC3(CBr)CC3)CC(C1)CO2

Additional information on 2-Oxabicyclo[2.1.1]hexane, 1-[[1-(bromomethyl)cyclopropyl]methyl]-

2-Oxabicyclo[2.1.1]hexane, 1-[[1-(bromomethyl)cyclopropyl]methyl]

The compound 2-Oxabicyclo[2.1.1]hexane, 1-[[1-(bromomethyl)cyclopropyl]methyl], with CAS No. 2137878-75-0, is a bicyclic organic compound with a unique structure that combines a cyclopropane ring and a bicyclohexane framework. This compound has garnered significant attention in the field of organic chemistry due to its potential applications in drug design and materials science.

Structure and Synthesis: The molecule features a bicyclo[2.1.1]hexane skeleton, which is fused with an oxygen atom at the 2-position, forming an oxabicyclo structure. The substituent at the 1-position is a bromomethyl group attached to a cyclopropane ring. This structure is synthesized through a combination of cyclopropanation and ring-forming reactions, often involving transition metal catalysts such as palladium or nickel complexes.

Chemical Properties: The compound exhibits interesting chemical properties due to its strained cyclopropane ring and the rigid bicyclic framework. These properties make it a valuable building block in organic synthesis, particularly in the construction of complex natural products and bioactive molecules.

Applications in Drug Design: Recent studies have highlighted the potential of 2-Oxabicyclo[2.1.1]hexane derivatives in medicinal chemistry. The rigid bicyclic structure allows for precise control over the spatial arrangement of substituents, which is crucial for optimizing bioactivity. For instance, derivatives of this compound have been explored as inhibitors of certain enzymes involved in cancer pathways.

Materials Science: Beyond medicinal chemistry, bicyclic compounds like 2-Oxabicyclo[2.1.1]hexane have found applications in polymer chemistry and materials science. Their unique mechanical properties and ability to form stable frameworks make them promising candidates for advanced materials such as high-performance polymers and nanomaterials.

Safety and Handling: While 2-Oxabicyclo[2.1.1]hexane derivatives are not classified as hazardous chemicals under normal conditions, proper handling procedures should be followed to ensure safety in laboratory settings.

Future Directions: Ongoing research into bicyclic compounds with bromomethyl substituents continues to uncover new synthetic routes and applications. The integration of computational chemistry tools with experimental methods is expected to further enhance our understanding of these compounds' properties and potential uses.